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Cat. No.: B15618008 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Logistical Information for the Disposal of JNJ-54717793 (Guselkumab)

The following guidelines provide a comprehensive, step-by-step procedure for the safe

disposal of JNJ-54717793, a monoclonal antibody also known as guselkumab. These

procedures are intended for laboratory and research environments and are compiled from

safety data sheets and handling guidelines. Adherence to these procedures is critical to ensure

personnel safety and environmental compliance.

I. Immediate Safety Precautions and Personal
Protective Equipment (PPE)
Before beginning any disposal-related activities, it is imperative to be equipped with the

appropriate Personal Protective Equipment (PPE) to minimize exposure risks. JNJ-54717793
may cause skin and eye irritation, and may be harmful if inhaled or ingested[1].

Required PPE:

Gloves: Wear disposable latex gloves[2].

Eye Protection: Use safety glasses or goggles. If there is a risk of splashing, a face shield is

recommended[3][4].

Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact[5].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15618008?utm_src=pdf-interest
https://www.benchchem.com/product/b15618008?utm_src=pdf-body
https://www.benchchem.com/product/b15618008?utm_src=pdf-body
https://www.benchchem.com/product/b15618008?utm_src=pdf-body
https://www.proteogenix.science/wp-content/uploads/documents/msds/MSDS_PX-TA1327.pdf
https://www.iwaichem.com/wp-content/uploads/GUS-FD-TRE_SDS.pdf
https://www.seslhd.health.nsw.gov.au/sites/default/files/documents/SESLHDPR%20368%20-%20Safe%20Handling%20and%20Management%20of%20Monoclonal%20Antibodies_1.pdf
https://www.cosa.org.au/media/jffjo5su/cosa-cpg-handling-mabs-position-statement_-march-2023_final.pdf
https://www.szabo-scandic.com/media/product_data/msds/TGM/TGM-MSDS-TGMT38362-1mg.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: If creating aerosols or dust, use a certified respirator[6].

II. Spill Management
In the event of a spill, immediate and proper cleanup is necessary to prevent contamination

and exposure.

Spill Cleanup Procedure:

Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is large, evacuate

personnel from the immediate area[6].

Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses[6].

Absorption: Absorb liquid spills with an inert, finely-powdered liquid-binding material such as

diatomite, sand, or universal binders[2][6].

Collection: Carefully collect the absorbed material and place it into a suitable, labeled

container for disposal[5].

Decontamination: Clean the spill area thoroughly with soap and water or alcohol-based

solutions[1][6].

Dispose of Cleanup Materials: All materials used for cleanup, including gloves and absorbent

pads, should be disposed of as hazardous waste according to the procedures outlined

below.

III. Step-by-Step Disposal Protocol
The recommended method for the disposal of JNJ-54717793 is through a licensed

professional waste disposal service. The specific procedures may vary based on local, state,

and federal regulations[1].

Disposal Workflow:
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Preparation for Disposal Disposal Method Finalization

1. Segregate Waste:
 Isolate JNJ-54717793 waste from other laboratory waste.

2. Containerize Securely:
 Place in a suitable, closed, and clearly labeled container for disposal.

3. Engage Professional Service:
 Contact a licensed chemical waste disposal service.

4. Incineration (Preferred Method):
 The material should be mixed with a combustible solvent and burned in a chemical incinerator with an afterburner and scrubber.

5. Documentation:
 Maintain records of disposal in accordance with institutional and regulatory requirements.

6. Decontaminate:
 Thoroughly clean all surfaces and equipment involved in the disposal process.

Click to download full resolution via product page

Caption: Disposal workflow for JNJ-54717793.

Detailed Steps:

Segregation: Do not mix JNJ-54717793 waste with general laboratory or household

garbage[2]. It should be treated as chemical waste.

Packaging:

Ensure the waste is in a compatible and tightly sealed container to prevent leaks[5][6].

The container must be clearly labeled with the contents, including the name "JNJ-
54717793 (Guselkumab)" and any associated hazard symbols.

Storage Pending Disposal: Store the sealed waste container in a cool, dry, and well-

ventilated area, away from incompatible materials, direct sunlight, and heat sources, until it

can be collected by the disposal service[6].

Professional Disposal:

The primary recommended disposal method is through a licensed professional waste

disposal service that can handle chemical and biomedical waste[1].

The preferred method of destruction is controlled incineration in a chemical incinerator

equipped with an afterburner and scrubber to ensure complete destruction and to

minimize environmental release[1][5].

Regulatory Compliance: Always observe all federal, state, and local environmental

regulations regarding the disposal of chemical and pharmaceutical waste[1].
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IV. Handling and Storage Considerations
Proper handling and storage are crucial to prevent accidental exposure and to ensure the

integrity of the product until its intended use or disposal.

Aspect Guideline Reference

Handling

- Avoid contact with eyes, skin,

and clothing. - Handle in a

well-ventilated area. - Wash

hands thoroughly after

handling.

[1][5]

Storage

- Keep in the original, tightly

closed container. - Store in a

dry, cool, and well-ventilated

area, protected from direct

sunlight. - Do not reuse empty

containers as they may retain

product residue.

[1][6]

V. Logical Relationship of Safety Procedures
The following diagram illustrates the logical flow of safety and handling procedures, from initial

handling to final disposal, emphasizing the importance of continuous safety measures.
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Safe Handling
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Wear Appropriate PPE
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Follow Spill Management Protocol Package and Label Correctly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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